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Compound of Interest

Compound Name: 1,1,1-Trifluoroethyl-PEG2-azide

Cat. No.: B604922

Essential Safety and Handling Guide for 1,1,1-
Trifluoroethyl-PEG2-azide

This guide provides critical safety, logistical, and procedural information for the handling and
disposal of 1,1,1-Trifluoroethyl-PEG2-azide (CAS: 1835759-68-6). It is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices. The following protocols are based on the known hazards of organic azides,
PEGylated compounds, and trifluoroethyl moieties.

Hazard Identification and Chemical Properties

1,1,1-Trifluoroethyl-PEG2-azide is a chemical compound that requires careful handling due to
its combination of functional groups. The azide group is energetic and can be hazardous, while
the trifluoroethyl group also requires specific handling precautions. The PEG (polyethylene
glycol) component increases its solubility in aqueous media.[1]

Hazard Summary:
o Harmful if swallowed.[2]
o Causes skin irritation.[2]

o Causes serious eye irritation.[2]
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May cause respiratory irritation.[2]

Organic azides are potentially explosive and can be sensitive to heat, light, shock, and
friction.[3]

Mixing azides with acids can generate hydrazoic acid, which is highly toxic and explosive.[4]

Contact with certain metals (e.g., copper, lead) can form highly explosive metal azides.[4][5]

Chemical and Physical Properties:

Property Value Reference
CAS Number 1835759-68-6 [2]
Molecular Formula CeH10F3N30:2 [1]
Molecular Weight 213.2 g/mol [1]
Appearance Data not available

Storage Temperature -20°C [1]

Purity Typically =98% [1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 1,1,1-Trifluoroethyl-PEG2-
azide to minimize exposure and ensure personal safety.
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PPE Category Specification

Chemical splash goggles that meet European
standard EN 166 or ANSI Z.87.1 standards. A
Eye Protection face shield should be worn over safety glasses

when there is a risk of splashing or explosion.[2]

[5]

Chemical-resistant gloves (e.g., nitrile) are
) required. Double gloving is recommended.

Hand Protection )
Gloves must be inspected before use and

disposed of properly after handling.[5]

) ] A flame-resistant lab coat must be worn. Ensure
Skin and Body Protection )
the body is fully covered.[4]

All work should be conducted in a certified
Respiratory Protection chemical fume hood to avoid inhalation of

vapors or aerosols.[2][5]

Operational Plan: Safe Handling Workflow

All operations involving 1,1,1-Trifluoroethyl-PEG2-azide must be conducted in a controlled
laboratory environment with appropriate engineering controls in place.

Key Engineering Controls & Work Practices:

e Chemical Fume Hood: Always handle the compound inside a properly functioning chemical
fume hood to prevent inhalation exposure.[2][5]

o Blast Shield: Use a blast shield between the user and the experimental setup, especially
when heating or concentrating the material.[4]

 Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[2] Take
measures to prevent the buildup of electrostatic charge.[2]

o Utensils: Use plastic or ceramic spatulas. Avoid metal spatulas to prevent the formation of
explosive metal azides.[3][6]
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e Incompatible Materials: Avoid contact with strong oxidizing agents, acids, and certain metals
like copper and lead.[2][4] Halogenated solvents such as dichloromethane and chloroform
should never be used as reaction media with azides.[3][6]

o Quantities: Work with the smallest feasible quantities of the material.[5]

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://static.cymitquimica.com/products/10/pdf/sds-F987173.pdf
https://chemistry.unm.edu/safety/sop_azides_gold-lab.pdf
https://www.safety.pitt.edu/sites/default/files/docs/04-028SafeHandlingAzides.pdf
https://www.ucd.ie/chem/t4media/School%20of%20Chemistry%20SOP%20For%20Handling%20Azides%20And%20Other%20Potentially%20Explosive%20Materials.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Azido_2_2_bithiophene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b604922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

'

Verify Fume Hood
is Operational

:

Set Up Blast Shield

Handling
y
Retrieve Compound
from -20°C Storage

'

Weigh Compound
in Fume Hood
(Use non-metal spatula)

'

Perform Experiment
(Avoid heat, shock, incompatible materials)

Cleanup & Storage

y

Decontaminate Glassware

:

Segregate & Label
Azide Waste

Return Compound to
-20°C Storage

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,1,1-Trifluoroethyl-PEG2-azide.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b604922?utm_src=pdf-body-img
https://www.benchchem.com/product/b604922?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b604922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.

Emergency Contact and First Aid:

Exposure Type

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 20 minutes, also under the eyelids.
Remove contact lenses if present and easy to
do. Continue rinsing and seek immediate

medical attention.[2]

Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothing
and shoes. Seek medical attention if irritation

occurs.[2]

Move the victim to fresh air. If breathing is

difficult or stopped, administer artificial

Inhalation o ) ] ) ]
respiration. Seek immediate medical attention.
[2]
Do NOT induce vomiting. Clean mouth with
) water. If the person is conscious, give plenty of
Ingestion

water to drink. Contact a poison center or

physician immediately.[2]

Spill Response Protocol: For any spill, evacuate non-essential personnel from the area.
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Caption: Emergency response workflow for a chemical spill.

Disposal Plan

Discharge into the environment must be avoided.[2] All waste containing 1,1,1-Trifluoroethyl-
PEG2-azide must be treated as hazardous waste and disposed of according to institutional
and local regulations.[2]

Key Disposal Principles:

» Do Not Drain Dispose: Never pour azide-containing solutions down the drain. This can lead
to the formation of highly explosive azide salts in the plumbing with lead or copper pipes.[4]
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» Waste Segregation: Collect all solid and liquid waste containing this compound in a clearly
labeled, dedicated hazardous waste container. Do not mix azide waste with other chemical
waste, especially acidic or metallic waste.[5][6]

o Decontamination: Before glassware is returned to general use, it must be decontaminated.
Rinse with a freshly prepared 10% sodium nitrite solution, followed by a 10% solution of
dilute acid (e.g., acetic acid), and finally with copious amounts of water. This should be
performed in a fume hood.[5]

Experimental Protocol: Deactivation of Azide Waste

The most effective method for disposing of residual organic azides is to chemically convert
them to a more stable form before collection by environmental health and safety (EHS)
personnel. The following procedure uses sodium nitrite to deactivate the azide. This must be
performed in a chemical fume hood.

Materials:

e Agueous waste containing the azide compound

e 20% aqueous solution of sodium nitrite (NaNO2)

e 20% aqueous solution of sulfuric acid (H2SOa)

 Stir plate and stir bar

e pH paper

o Three-necked flask with a dropping funnel and an outlet for gas
Procedure:

e Place the aqueous azide solution (diluted to 5% or less) into the three-necked flask equipped
with a stirrer.

e Begin stirring the solution.
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Slowly add a 20% aqueous solution of sodium nitrite. Use approximately 1.5 g of sodium
nitrite for every gram of sodium azide estimated to be in the waste.[4]

After the sodium nitrite addition is complete, slowly add the 20% sulfuric acid solution
dropwise from the funnel until the mixture is acidic to pH paper.[4]

o CRITICAL: The order of addition is essential. Adding acid before the nitrite will generate
highly toxic and volatile hydrazoic acid (HNs).[4]

Stir the reaction mixture for several hours to ensure complete destruction of the azide.

Test the solution for the presence of residual azides using the ferric chloride test if necessary.

[4]

Once deactivation is complete, neutralize the solution and transfer it to a properly labeled
hazardous waste container for disposal through your institution's EHS department.
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Caption: Workflow for the safe disposal of azide-containing waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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